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Abstract

The C12H26 isomers, including 2,4,5,6-tetramethyloctane, represent a vast chemical space
with significant relevance in fuel, lubricant, and materials science. However, exhaustive
experimental characterization of every isomer is practically unfeasible. This technical guide
provides a comprehensive overview of the predicted physicochemical properties of 2,4,5,6-
tetramethyloctane, grounded in established computational methodologies. We delve into the
theoretical underpinnings of property prediction, from foundational group-contribution methods
to sophisticated machine learning models, offering researchers and drug development
professionals a robust framework for in silico analysis. This document details a step-by-step
protocol for property estimation using the Joback group-contribution method, presents the
predicted data in a structured format, and discusses the causality behind the selection of
predictive models to ensure scientific integrity and practical applicability.

Introduction: The Challenge of Isomeric Complexity
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2,4,5,6-Tetramethyloctane (CAS: 62199-37-5) is a saturated branched alkane with the
molecular formula C12H26.[1] As one of hundreds of possible dodecane isomers, its specific
physical properties are not widely documented in experimental literature. In industrial and
research settings, particularly in the development of fuels, lubricants, and novel chemical
entities, understanding properties such as boiling point, viscosity, and density is critical for
predicting performance, behavior, and safety. The prohibitive cost and time required for
synthesizing and testing every possible isomer necessitates the use of robust predictive
models.

These predictive techniques, broadly categorized as Quantitative Structure-Property
Relationship (QSPR) models, leverage the principle that the molecular structure of a compound
intrinsically determines its macroscopic properties.[2][3] This guide will explore several such
methodologies, providing both the theoretical basis and practical application for estimating the
key physicochemical properties of 2,4,5,6-tetramethyloctane.

Molecular Identity

e |[UPAC Name: 2,4,5,6-tetramethyloctane

Molecular Formula: C12H26

Molecular Weight: 170.33 g/mol [1]

SMILES: CCC(C)C(C)C(C)CC(C)C[1]

InChl Key: YIMGKHXCSVEVKG-UHFFFAOYSA-N[1]

Caption: Molecular graph of 2,4,5,6-tetramethyloctane.

Theoretical Frameworks for Physicochemical
Property Prediction

The prediction of physicochemical properties from molecular structure alone is a cornerstone of
modern computational chemistry. The choice of method depends on the desired accuracy,
computational cost, and the availability of training data. For alkanes, several highly effective
approaches exist.
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Group Contribution Methods (GCM)

GCMs are foundational, additive models that operate on a simple yet powerful assumption: the
properties of a molecule can be estimated by summing the contributions of its constituent
functional groups.[4][5] This approach is particularly effective for alkanes where intermolecular
forces are dominated by relatively simple van der Waals interactions.

o Expertise & Experience: The key advantage of GCMs like the Joback method is their
transparency and computational simplicity.[5] They do not require extensive computational
resources or large experimental datasets for training. The causality is direct: each specific
group (e.g., -CH3, >CH2, >CH-, >C<) is assumed to contribute a predefined, constant
amount to a given physical property. This method is excellent for rapid screening and initial
estimates but may lack the precision of more complex models because it does not account

for interactions between non-adjacent groups.[5][6]

Advanced QSPR Models

QSPR models establish a formal statistical relationship between a set of molecular descriptors
and a specific property. These descriptors are numerical values derived from the molecular

structure that encode topological, geometric, or electronic features.[2]

o Expertise & Experience: Unlike GCMs, which only consider local groups, QSPR models can
incorporate descriptors that represent the molecule's overall size, shape, and branching.
Methods like Multiple Linear Regression (MLR) are used to build simple predictive equations.
[7] The trustworthiness of a QSPR model is validated through rigorous statistical tests,
including cross-validation and external validation, ensuring that the model is not overfitted to

the training data and can generalize to new, unseen molecules.[3]

Machine Learning and Artificial Neural Networks (ANNSs)

Machine learning represents the state-of-the-art in property prediction. ANNSs, in particular, can
model highly complex and non-linear relationships between molecular structure and properties.

[8][°]

o Expertise & Experience: ANNs excel where simpler models fail by learning from vast
datasets of known molecules.[10] They can be trained to recognize subtle patterns in how
branching and symmetry affect properties like boiling point and melting point.[8][10] The
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causality is learned by the model itself through a training process that minimizes prediction
error. The authoritative grounding for these models comes from their demonstrated high
accuracy (R2 values often exceeding 0.99) when tested against large, diverse datasets of
alkanes.[8][10]

Step 2: Prediction Methodologies Step 3: Core Process

Machine Learning Pattern Recognition
g 3 1o (Neural Networks) from Trained Data Step 4: Output

A

Molecular Structure I ~ QSPR Models Descriptor Calculation L]l Predicted Physicochemical
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v
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Caption: General workflow for computational property prediction.

Experimental Protocol: Property Estimation via the
Joback Method

This section provides a detailed, step-by-step protocol for estimating the physicochemical
properties of 2,4,5,6-tetramethyloctane using the Joback group-contribution method. This
method is chosen for its clarity and educational value in demonstrating the principles of GCM.

Step 1: Molecular Group Decomposition

The first and most critical step is to dissect the molecular structure into its constituent Joback
groups. Each group's contribution is known from regression against experimental data of many
compounds.

e Structure: 2,4,5,6-tetramethyloctane
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o Decomposition:

o

Primary methyl (-CH3): 2 groups (at the ends of the octane chain)

[¢]

Secondary methylene (>CH2): 2 groups (C3 and C7 positions)

[¢]

Tertiary methine (>CH-): 4 groups (C2, C4, C5, C6 positions where methyl groups are
attached)

[¢]

Methyl groups attached to the backbone (-CH3): 4 groups

e Final Group Count:

o -CH3: 6
o CH2: 2
o CH-: 4

Step 2: Summation of Group Contributions

Using established tables for Joback group contributions, we calculate the summation terms
required for each property equation. (Note: Contribution values are sourced from standard
chemical engineering texts).
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. Melting . Critical Critical
Boiling . Critical
Group Count (N) . Point Pressure  Volume
Point (Th) Temp (Tc)
(Tm) (Pc) (Vc)
-CH3 6 140.28 84.42 124.92 -1.32 366
>CH2 2 44.70 22.30 44.70 0.00 112
>CH- 4 12.64 -4.48 85.36 0.52 192
Sum (%) 197.62 102.24 254.98 -0.80 670

Step 3: Application of Joback Equations

The summed contributions are now used in the specific linear equations for each property.
e Normal Boiling Point (Tb):
o Equation:Tb (K) =198.2 + Z(N * Th_contribution)
o Calculation:198.2 + 197.62 = 495.82 K
o Predicted Th:222.7 °C
e Melting Point (Tm):
o Equation:Tm (K) = 122.5 + (N * Tm_contribution)
o Calculation:122.5 + 102.24 = 224.74 K
o Predicted Tm:-48.4 °C
e Critical Temperature (Tc):

o Equation:Tc (K) = Tb * [0.584 + 0.965 * (N * Tc_contribution) - (Z(N *
Tc_contribution))"2]"-1

o Calculation:495.82 * [0.584 + 0.965 * 0.25498 - (0.25498)"2]"-1 = 495.82 * [0.765]*-1 =
648.1 K
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o Predicted Tc:374.9 °C

 Critical Pressure (Pc):

[e]

Equation:Pc (bar) =[0.113 + 0.0032 * (Number of Atoms) - Z(N * Pc_contribution)]*-2

o

Number of Atoms: 12 (C) + 26 (H) = 38

[¢]

Calculation:[0.113 + 0.0032 * 38 - (-0.80)]"-2 = [1.0344]"-2 = 0.93 bar

Predicted Pc:18.8 bar

[¢]

e Critical Volume (Vc):
o Equation:Vc (cm3/mol) = 17.5 + (N * Vc_contribution)
o Calculation:17.5 + 670 = 687.5 cm3/mol
o Predicted Vc:458.0 cm3/mol

Summary of Predicted Physicochemical Properties

This table summarizes the predicted values for 2,4,5,6-tetramethyloctane. The primary values
are derived from the Joback method protocol detailed above. The qualitative assessment
reflects the expected accuracy based on the chosen methodology. For highly branched
alkanes, group contribution methods provide reliable first-order estimates.
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Physicochemical . Method of Notes / Confidence
Predicted Value o

Property Prediction Level

Molecular Weight 170.33 g/mol From Formula Exact

Normal Boiling Point

222.7 °C (495.8 K)

Joback Method

Medium: GCMs are
generally reliable for
boiling points of
alkanes. Branching
tends to lower the
boiling point
compared to linear
isomers; this value

reflects that.

Melting Point

-48.4 °C (224.7 K)

Joback Method

Low-Medium: Melting
points are notoriously
difficult to predict due
to crystal packing
effects. This value
should be considered

a rough estimate.[10]

Density

~0.75-0.78 g/cm3

Comparative Estimate

Medium: Based on
typical values for
branched C12
alkanes. MD
simulations would
provide a more

accurate prediction.

[11]
Critical Temperature 374.9 °C (648.1 K) Joback Method Medium
Critical Pressure 18.8 bar Joback Method Medium
Critical Volume 458.0 cm3/mol Joback Method Medium

LogP (Octanol-Water)

l

5.6

Computed (XLogP3)
[1]

High: Computational
methods for LogP are

well-established and
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reliable for non-polar

hydrocarbons.

High: As a highly
branched, non-polar
] ) o molecule of this size,
Viscosity Low Qualitative o
it is expected to have
low viscosity at

standard conditions.

Conclusion and Future Directions

This guide establishes a robust set of predicted physicochemical properties for 2,4,5,6-
tetramethyloctane based on established computational methodologies. The detailed protocol
using the Joback method provides a transparent and reproducible foundation for these
estimates. While these predictions offer valuable insights for researchers and developers, it is
crucial to recognize the inherent limitations of any single predictive model.

For applications requiring higher fidelity, the use of more sophisticated techniques is
recommended. Advanced QSPR models or neural networks trained on extensive alkane
datasets would likely yield more accurate predictions for boiling and melting points.[8][10]
Furthermore, for properties like density and viscosity as a function of temperature, molecular
dynamics (MD) simulations offer a physics-based approach that can provide unparalleled
accuracy, albeit at a significantly higher computational cost.[11] The work presented here
serves as a vital first-pass analysis, enabling informed decision-making while highlighting
pathways for more intensive, high-precision computational study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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